Cas no 81-70-9 (1-hydroxy-2,4-bis(phenylamino)anthraquinone)

• Product name: 1-hydroxy-2,4-bis(phenylamino)anthraquinone
• CAS No: 81-70-9
• MF: C₂₆H₁₈N₂O₃
• MW: 406.432726383209
• CID: 986990
• PubChem ID: 66487

1-hydroxy-2,4-bis(phenylamino)anthraquinone Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-2,4-bis(phenylamino)anthraquinone
• 2,4-dianilino-1-hydroxyanthracene-9,10-dione
• 1-hydroxy-2,4-bis(phenylamino)-9,10-anthraquinone
• 81-70-9
• DTXSID40230844
• EINECS 201-371-3
• NS00038149
• PEMIJWTVSXCRRB-UHFFFAOYSA-N

• Inchi： InChI=1S/C26H18N2O3/c29-24-18-13-7-8-14-19(18)25(30)23-22(24)20(27-16-9-3-1-4-10-16)15-21(26(23)31)28-17-11-5-2-6-12-17/h1-15,27-28,31H
• InChI Key： PEMIJWTVSXCRRB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)O)NC5=CC=CC=C5

Computed Properties

• Exact Mass: 406.13174244g/mol
• Monoisotopic Mass: 406.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 78.4Ų